Cas no 2034448-53-6 (3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide)

3,3,3-Trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide is a fluorinated sulfonamide derivative featuring a thiophene-pyridine hybrid scaffold. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural motifs, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to improved lipophilicity and electron-withdrawing properties, while the thiophene-pyridine moiety offers potential for π-stacking interactions. Its sulfonamide functionality provides a versatile handle for further derivatization. The compound's well-defined molecular architecture makes it a valuable intermediate for the development of biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Careful handling is advised due to potential reactivity of the sulfonamide group.
3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide structure
2034448-53-6 structure
Product Name:3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide
CAS No:2034448-53-6
MF:C13H13F3N2O2S2
MW:350.379730939865
CID:5378853
Update Time:2025-10-23

3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3,3,3-trifluoro-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]propane-1-sulfonamide
    • 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide
    • Inchi: 1S/C13H13F3N2O2S2/c14-13(15,16)5-8-22(19,20)18-9-10-3-1-6-17-12(10)11-4-2-7-21-11/h1-4,6-7,18H,5,8-9H2
    • InChI Key: LMWLSZSHFPSIFP-UHFFFAOYSA-N
    • SMILES: C(S(NCC1=CC=CN=C1C1SC=CC=1)(=O)=O)CC(F)(F)F

3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide Pricemore >>

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3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide Related Literature

Additional information on 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide

3,3,3-Trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide (CAS No. 2034448-53-6): A Comprehensive Overview

The compound 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide (CAS No. 2034448-53-6) is a specialized sulfonamide derivative with a unique molecular structure that combines a trifluoropropane backbone with a thiophene-pyridine hybrid moiety. This chemical entity has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material development. The presence of both fluorine atoms and a sulfonamide group in its structure makes it particularly interesting for researchers exploring novel bioactive compounds.

From a chemical perspective, 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide exhibits several noteworthy characteristics. The trifluoromethyl group contributes to enhanced metabolic stability and lipophilicity, while the thiophene-pyridine system offers potential for π-π stacking interactions in biological systems. The sulfonamide functionality serves as a versatile pharmacophore that can participate in hydrogen bonding, making this compound valuable for structure-activity relationship studies in medicinal chemistry.

Recent scientific literature highlights the growing importance of fluorinated sulfonamides in addressing contemporary challenges in healthcare and materials science. Researchers are particularly interested in how modifications to the thiophene-pyridine core of 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide might influence its biological activity or material properties. This aligns with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

The synthesis of 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide typically involves multi-step organic transformations that carefully assemble its complex architecture. Key steps often include the introduction of the trifluoropropyl group, formation of the sulfonamide linkage, and construction of the thiophene-pyridine hybrid system. These synthetic challenges have made this compound an interesting subject for methodological development in organic chemistry.

In the pharmaceutical sector, derivatives of 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide are being investigated for their potential therapeutic applications. The compound's structural features suggest possible activity against various biological targets, though specific applications remain under investigation. This aligns with current industry focus on novel small molecule therapeutics and fragment-based drug discovery approaches.

From a materials science perspective, the thiophene-containing portion of 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide suggests potential utility in organic electronic applications. The combination of electron-rich (thiophene) and electron-deficient (pyridine) systems within a single molecule creates interesting possibilities for charge transport properties in advanced materials.

The commercial availability of 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide (CAS 2034448-53-6) through specialty chemical suppliers has facilitated its adoption in research programs worldwide. Current market trends show increasing demand for such complex fluorinated building blocks as pharmaceutical and materials research becomes more sophisticated.

Analytical characterization of 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide typically employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research applications. The fluorine atoms in particular provide distinctive signatures in 19F NMR that are valuable for analytical purposes.

Safety considerations for handling 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material, as with any chemical substance.

Future research directions for 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide may explore its potential as a molecular scaffold for drug discovery or as a functional material component. The compound's modular structure allows for numerous synthetic modifications that could lead to new discoveries in both fields. This aligns well with current scientific priorities in structure-based design and materials informatics.

In conclusion, 3,3,3-trifluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide (CAS 2034448-53-6) represents an intriguing chemical entity with significant potential across multiple scientific disciplines. Its unique combination of fluorine atoms, sulfonamide group, and heterocyclic systems makes it a valuable tool for researchers exploring new frontiers in medicinal chemistry and materials science. As scientific understanding of such complex molecules grows, so too does their potential to address important challenges in health and technology.

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